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Compound of Interest

Compound Name: 3-Cyanobenzamide

Cat. No.: B1293667 Get Quote

An In-depth Technical Guide to the Safety, Handling, and MSDS of 3-Cyanobenzamide

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety, handling, and Material Safety

Data Sheet (MSDS) information for 3-Cyanobenzamide. The information is intended to guide

laboratory personnel in the safe use and management of this compound.

Chemical Identification and Physical Properties
3-Cyanobenzamide is a versatile intermediate used in the synthesis of pharmaceuticals and

other organic compounds.[1] Its physical and chemical properties are summarized below.
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Property Value Reference

CAS Number 3441-01-8 --INVALID-LINK--

Molecular Formula C₈H₆N₂O --INVALID-LINK--

Molecular Weight 146.15 g/mol --INVALID-LINK--

Appearance Off-white solid --INVALID-LINK--

Melting Point 222 °C --INVALID-LINK--

Boiling Point 327.7±25.0 °C (Predicted) --INVALID-LINK--

SMILES
C1=CC(=CC(=C1)C(=O)N)C#

N
--INVALID-LINK--

InChI

InChI=1S/C8H6N2O/c9-5-6-2-

1-3-7(4-6)8(10)11/h1-4H,

(H2,10,11)

--INVALID-LINK--

Hazard Identification and GHS Classification
3-Cyanobenzamide is classified as a hazardous substance. The GHS classifications are

summarized below.

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Specific target organ toxicity —

single exposure
3

H335: May cause respiratory

irritation

Signal Word: Warning

Hazard Pictograms:
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GHS07: Exclamation Mark

Toxicological Data
The toxicity of 3-Cyanobenzamide is primarily associated with its aromatic nitrile structure.

The acute toxicity of nitriles is often linked to the metabolic release of cyanide.[2][3][4]

Endpoint Species Route Result Classification

Acute Oral

Toxicity
Rat Oral

No specific LD50

value is available

from a dedicated

study. However,

based on GHS

classification, it is

considered

harmful if

swallowed.

Harmful if

swallowed

Skin Irritation Rabbit Dermal

Studies on

similar

compounds

show potential

for mild to

moderate

irritation.

Causes skin

irritation

Eye Irritation Rabbit Ocular

Studies on

similar

compounds

suggest it can be

minimally to

moderately

irritating to the

eyes.

Causes serious

eye irritation

Handling and Storage
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Handling:

Use in a well-ventilated area, preferably under a chemical fume hood.

Avoid breathing dust, fumes, gas, mist, vapors, or spray.

Avoid contact with skin, eyes, and clothing.

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.

Wash hands thoroughly after handling.

Storage:

Store in a tightly closed container.

Keep in a cool, dry, and well-ventilated place.

Store away from incompatible materials such as strong oxidizing agents.

First Aid Measures
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes.

Remove contaminated clothing and shoes. Seek

medical attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Check for and remove

any contact lenses. Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting unless directed to do

so by medical personnel. Never give anything

by mouth to an unconscious person. Loosen

tight clothing such as a collar, tie, belt, or

waistband. Seek immediate medical attention.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Specific Hazards Arising from the Chemical: Emits toxic fumes under fire conditions,

including carbon monoxide, carbon dioxide, and nitrogen oxides.

Protective Equipment for Firefighters: Wear self-contained breathing apparatus (SCBA) and

full protective gear.

Experimental Protocols
The following are summaries of standard OECD guidelines for toxicological testing relevant to

3-Cyanobenzamide.
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Acute Oral Toxicity - OECD 423 (Acute Toxic Class Method)

This method is used to estimate the acute oral toxicity of a substance. It involves a stepwise

procedure with the use of a limited number of animals.

Animal Selection: Healthy, young adult rats of a single sex (typically females) are used.

Housing and Fasting: Animals are caged individually and fasted overnight before dosing.

Dose Administration: The test substance is administered in a single dose by gavage. The

starting dose is selected from one of four fixed levels (5, 50, 300, or 2000 mg/kg body

weight).

Observation: Animals are observed for mortality and clinical signs of toxicity for up to 14

days.

Procedure: The dosing of subsequent animals is dependent on the outcome of the previously

dosed animal. The procedure is stopped when a stopping criterion is met, which allows for

the classification of the substance into a GHS category.

Acute Dermal Irritation/Corrosion - OECD 404

This guideline describes a procedure for the assessment of skin irritation and corrosion.[5][6]

Animal Selection: Healthy, young adult albino rabbits are used.

Preparation: The fur on the dorsal area of the trunk is clipped 24 hours before the test.

Application: A 0.5 g amount of the solid test substance is applied to a small area (approx. 6

cm²) of skin and covered with a gauze patch.

Exposure: The patch is left in place for 4 hours.

Observation: After patch removal, the skin is examined for erythema and edema at 1, 24, 48,

and 72 hours. The observations can continue for up to 14 days to assess the reversibility of

the effects.[7]

Scoring: The degree of skin reaction is rated according to a numerical scoring system.
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Acute Eye Irritation/Corrosion - OECD 405

This guideline details the procedure for assessing eye irritation and corrosion.[8][9]

Animal Selection: Healthy, adult albino rabbits with no pre-existing eye defects are used.

Application: A single dose of 0.1 g of the solid test substance is instilled into the conjunctival

sac of one eye of the rabbit. The other eye serves as a control.[9]

Observation: The eyes are examined for ocular lesions (cornea, iris, and conjunctivae) at 1,

24, 48, and 72 hours after application. The observation period may be extended up to 21

days to evaluate the reversibility of effects.[8][9]

Scoring: Ocular reactions are scored according to a standardized system.

Visualizations
The following diagrams illustrate key logical workflows and a potential metabolic pathway for 3-
Cyanobenzamide.

Exposure Assessment Emergency Response
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Click to download full resolution via product page

Caption: First Aid Response Workflow for 3-Cyanobenzamide Exposure.
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Caption: Postulated Metabolic Pathway and Toxic Action of 3-Cyanobenzamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [3-Cyanobenzamide safety, handling, and MSDS
information]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1293667#3-cyanobenzamide-safety-handling-and-
msds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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